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Allenes
Allenes are a class of organic compounds characterized by the presence of at least one allene group, which consists of two carbon atoms linked with double bonds on either side of a central triple bond. The general formula for an allene is R2C=C=C=R', where R and R' can be various alkyl or aryl groups. These compounds are highly reactive due to the presence of a highly strained three-membered ring, leading to diverse reactivity patterns.
Allenes find applications in organic synthesis as they undergo selective functionalization reactions. They can be used as intermediates in the preparation of more complex molecules such as natural products, pharmaceuticals, and polymers. Their unique electronic structure allows for various transformations including addition reactions with halogens, alcohols, and other electrophiles.
Despite their stability issues due to the strained cyclic structure, allenes play a significant role in synthetic chemistry, offering versatile reactivity that can be harnessed for the construction of complex molecular structures.

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Recent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis MethodsRecent Advancements in Urea-Based Biopharmaceuticals: A Review of Therapeutic Applications and Synthesis Methods Introduction to Urea-Based Biopharmaceuticals Urea-based biopharmaceuticals have emerged as a critical class of compounds in modern medicine, offering diverse therapeutic applications across various disease states. These molecules are characterized by their urea moiety, which plays a...